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Compound of Interest |

Compound Name: 2-Hydroxyisophthalaldehyde
CAS No.: 3328-69-6
Cat. No.: B1584447

Get Quote

Executive Summary

2-Hydroxyisophthalaldehyde (CAS: 3328-69-6), also known as 2,6-diformylphenol, is a
critical bifunctional building block in the synthesis of Covalent Organic Frameworks (COFs) and
Schiff base ligands.[1][2] Its unique structural motif—a phenolic hydroxyl group flanked by two
aldehyde groups—enables Excited-State Intramolecular Proton Transfer (ESIPT), a
mechanism that significantly enhances the chemical stability of the resulting porous
frameworks (e.g., COF-LZU1) via keto-enol tautomerism.

This guide provides a rigorous safety and operational framework for researchers handling this
compound. Unlike generic aldehydes, 2-hydroxyisophthalaldehyde requires specific
protocols to prevent oxidative degradation and ensure reproducibility in reticular chemistry
applications.

Physicochemical Profile & Identification

Correct identification is paramount due to database conflicts with similar quinacridone pigments
(e.g., Pigment Red 202). Ensure your procurement matches the specifications below.
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Property Specification Critical Note
Do not confuse with CAS
CAS Number 3328-69-6 _
3089-17-6 (Pigment Red 202).
2-hydroxybenzene-1,3- Also referred to as 2,6-
IUPAC Name

dicarbaldehyde

Diformylphenol.

Molecular Formula

CsHeOs

MW: 150.13 g/mol

Color intensity often correlates

with oxidation level; darker

Appearance Light yellow to orange powder o ) N
orange may indicate impurities.
[11[2]
] ] Sharp melting point is a key
Melting Point 121.0-126.0 °C o
purity indicator.
) Poorly soluble in water;
- Soluble in DMF, DMSO, THF, _ _ _ _
Solubility requires heating for dissolution
MeOH
in alcohols.
Aldehyde groups oxidize to
Air Stability Sensitive carboxylic acids upon

prolonged air exposure.

Hazard Identification & Toxicology (GHS)

While not classified as acutely toxic (LD50 data is often read-across from salicylaldehyde), the

compound presents specific local reactive hazards.

Core Hazards[5]

» Skin Irritation (Category 2 - H315): The aldehyde groups can cross-link surface proteins

(Schiff base formation), leading to dermatitis.

e Serious Eye Irritation (Category 2A - H319): High reactivity with mucosal membranes.

Contact can cause irreversible corneal clouding if not treated immediately.
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o Specific Target Organ Toxicity (Single Exposure - H335): Inhalation of dust triggers
respiratory tract inflammation.

The "Senior Scientist" Insight: Chemical Causality

The toxicity profile is driven by the electrophilic nature of the carbonyl carbons. In a
physiological environment (pH 7.4), these aldehydes rapidly condense with primary amines
(lysine residues in proteins), forming imines. This haptenization process is the root cause of
sensitization and irritation. Furthermore, the phenolic proton is acidic (pKa ~7-8), making the
compound corrosive to sensitive tissues in concentrated forms.

Strategic Handling & Storage Protocols

Standard storage is insufficient for high-fidelity COF synthesis. The following "Inert-Cold"
protocol is required to maintain the aldehyde functionality essential for reversible condensation
reactions.

Storage Hierarchy

e Primary Containment: Amber glass vial with a Teflon-lined septum cap.
o Atmosphere: Argon or Nitrogen headspace. Oxygen exclusion is non-negotiable.
o Temperature: Refrigerate at 2—-8 °C.

o Why? Low temperature inhibits the autoxidation radical chain reaction that converts
aldehydes to carboxylic acids (which terminate COF crystal growth).

Handling SOP

e Weighing: Perform weighing inside a fume hood with a static-free balance. For ultra-high
purity applications (e.g., optoelectronic COFs), weigh inside a glovebox.

o Solvent Compatibility: Avoid acetone or primary amine-containing solvents during cleaning,
as they will react with the residue. Use Ethanol or DMSO for cleaning glassware.
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Experimental Protocol: Self-Validating COF
Synthesis

This protocol describes the synthesis of COF-LZU1, a classic application of 2-
hydroxyisophthalaldehyde. The protocol includes built-in checkpoints (self-validation) to
ensure the precursor quality was sufficient.

Reaction:2-Hydroxyisophthalaldehyde + 1,4-Diaminobenzene - COF-LZU1 (Schiff Base
Condensation)

Step-by-Step Methodology

e Pre-Reaction Validation (Precursor Check):
o Dissolve 5 mg of 2-hydroxyisophthalaldehyde in 1 mL d6-DMSO.

o Check: 1H NMR should show a clean singlet aldehyde peak at ~10.2 ppm. If a broad peak
at ~12-13 ppm (carboxylic acid) is visible, recrystallize the precursor from hot ethanol
before proceeding.

¢ Reaction Setup:
o In a Pyrex tube (0.d. x i.d. =10 x 8 mm), charge:
» 2-Hydroxyisophthalaldehyde (0.15 mmol, 22.5 mg)
» 1,4-Diaminobenzene (0.225 mmol, 24.3 mg)
o Solvent Addition: Add 1.5 mL of 1,4-dioxane and 0.3 mL of 3M aqueous acetic acid.

o Expert Note: The acetic acid acts as a reversible catalyst, facilitating defect repair during
crystallization.

e Degassing (Flash Frozen Method):
o Freeze the mixture in liquid nitrogen.

o Apply vacuum (50 mTorr) for 5 minutes.
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o Thaw.[1][3] Repeat this cycle 3 times (Freeze-Pump-Thaw).

o Validation: The mixture should stop bubbling vigorously upon thawing in the final cycle,
indicating Oz removal.

e Solvothermal Synthesis:
o Flame-seal the tube under vacuum.
o Place in an oven at 120 °C for 72 hours.

o Observation: A yellow precipitate will form initially, darkening to orange/brown as the
extended framework crystallizes.

o Workup & Activation:
o Cool to room temperature.[4] Open tube (Caution: Pressure).

o Filter the solid and wash exhaustively with DMF (to remove unreacted oligomers) and THF
(solvent exchange).

o Activation: Supercritical COz drying or vacuum drying at 100 °C overnight.

Emergency Response
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Scenario

Immediate Action

Technical Rationale

Eye Contact

Rinse with water for 15 mins.
Do not use neutralization

agents.

The aldehyde binds to corneal
proteins; flushing is the only

way to reduce contact time.

Skin Contact

Wash with soap and water.[5]
Apply a polyethylene glycol
(PEG) based cream if

available.

PEG helps solubilize the
lipophilic aldehyde better than

water alone.

Cover with wet sand or

Wetting prevents airborne dust

Spill (Solid) vermiculite. Sweep up avoiding
) (STOT-SE 3 hazard).
dust generation.[6][5][7][8]
Ei Use COgz, dry chemical, or Water jet may spread the
ire
alcohol-resistant foam. molten chemical.
Visualizations

Diagram 1: Chemical Safety Logic

This diagram illustrates the causality between the chemical structure and the required safety

barriers.
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Caption: Structural features dictate specific hazards (oxidation, protein crosslinking)

necessitating targeted safety controls.
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Diagram 2: COF-LZU1 Synthesis Workflow

A visual SOP for the solvothermal synthesis described in Part 4.
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Caption: Step-by-step solvothermal workflow emphasizing the critical degassing phase for

high-crystallinity COFs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Covalent Organic Framework-LZU1 (COF-LZU1) - Covalent Organic Frameworks -
Materials - Molecular Sieves [acsmaterial.com]

. Interactive IRUG Spectrum | IRUG [irug.org]
. Substance Information - ECHA [echa.europa.eu]

. researchgate.net [researchgate.net]

. carlroth.com [carlroth.com]

2
3
4

o 5. fishersci.com [fishersci.com]
6
7. fishersci.com [fishersci.com]
8

. carlroth.com [carlroth.com]

» To cite this document: BenchChem. [Technical Safety & Handling Guide: 2-
Hydroxyisophthalaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584447/docs#technical-safety-handling-guide-2-
hydroxyisophthalaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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